Cas no 82507-21-9 (Benzo[a]pyren-4-amine)

• Product Name: Benzo[a]pyren-4-amine
• CAS No: 82507-21-9
• MF: C₂₀H₁₃N
• MW: 267.323924779892
• CID: 728277
• PubChem ID: 54878
• Update Time: 2025-04-19

Benzo[a]pyren-4-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-4-amine
• 4-Aminobenzo(a)pyrene
• 82507-21-9
• Benzo(a)pyrene-4-amine
• BENZO(a)PYREN-4-AMINE
• BJHPDTFXCVOKGZ-UHFFFAOYSA-N
• Benzo[a]pyrene, 7-amino
• DTXSID00231812

• Inchi： 1S/C20H13N/c21-18-11-14-10-13-4-1-2-6-15(13)16-9-8-12-5-3-7-17(18)19(12)20(14)16/h1-11H,21H2
• InChI Key： BJHPDTFXCVOKGZ-UHFFFAOYSA-N
• SMILES： NC1=CC2=CC3C=CC=CC=3C3=CC=C4C=CC=C1C4=C32

Computed Properties

• Exact Mass: 267.104799
• Monoisotopic Mass: 267.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.347
• Boiling Point: 530°C at 760 mmHg
• Flash Point: 306°C
• Refractive Index: 1.931